N-(m-PEG4)-N'-(4-Hydroxycyclohexyl-1-amido-PEG4)-Cy5

• Molecular Formula: C51H76ClN3O10
• Molecular Weight: 926.6 g/mol
• InChI: InChI=1S/C51H75N3O10.ClH/c1-50(2)43-13-9-11-15-45(43)53(24-27-59-32-35-63-38-37-61-30-29-57-5)47(50)17-7-6-8-18-48-51(3,4)44-14-10-12-16-46(44)54(48)25-28-60-33-36-64-40-39-62-34-31-58-26-23-49(56)52-41-19-21-42(55)22-20-41;/h6-18,41-42,55H,19-40H2,1-5H3;1H
• InChIKey: JFQMYTOWRSXERF-UHFFFAOYSA-N

N-(m-PEG4)-N'-(4-Hydroxycyclohexyl-1-amido-PEG4)-Cy5: A Hydroxyl-Functionalized Cyanine-PEG PROTAC Linker for Targeted Protein Degradation

N-(m-PEG4)-N'-(4-Hydroxycyclohexyl-1-amido-PEG4)-Cy5 (CAS 2107273-72-1) is a cyanine 5 (Cy5) fluorophore conjugated to two polyethylene glycol (PEG4) chains, one of which is terminated with a 4-hydroxycyclohexyl-1-amido moiety . This compound is a heterobifunctional linker primarily utilized in the construction of Proteolysis-Targeting Chimeras (PROTACs), a class of molecules designed for targeted protein degradation . Key baseline characteristics include an excitation/emission maxima of 649/667 nm, an extinction coefficient of 232,000 M⁻¹cm⁻¹, and high aqueous solubility facilitated by the hydrophilic PEG spacers, which also reduce steric hindrance during bioconjugation . The terminal hydroxyl group on the cyclohexyl ring provides a versatile chemical handle for further derivatization or for attachment to a ligand of interest .

Workflow PROTAC heterobifunctional linker assembly

Selection Stable, non-reactive 4-hydroxycyclohexyl-1-amido anchor

Context Aqueous bioconjugation and Cy5 fluorescence tracking

Why Substituting N-(m-PEG4)-N'-(4-Hydroxycyclohexyl-1-amido-PEG4)-Cy5 with a Generic Cy5-PEG Linker Can Compromise PROTAC Development

Substituting N-(m-PEG4)-N'-(4-Hydroxycyclohexyl-1-amido-PEG4)-Cy5 with a more generic Cy5-PEG linker (e.g., Cy5-PEG4-acid or Cy5-PEG4-NHS) is not straightforward due to its unique heterobifunctional design. While many Cy5-PEG linkers are commercially available, they often feature reactive groups (NHS esters, maleimides) that are optimized for standard bioconjugation . In contrast, the target compound presents a stable 4-hydroxycyclohexyl-1-amido group on one terminus and an m-PEG4 chain on the other, offering a distinct, non-reactive chemical identity that avoids unwanted side-reactions during complex, multi-step PROTAC syntheses [1]. This specific architecture dictates the spatial and physicochemical properties of the final PROTAC molecule. Using an alternative linker with a different reactive handle or PEG chain length will alter the linker's conformation, solubility profile, and ultimately the ternary complex formation required for effective target ubiquitination and degradation, thereby undermining the precise structure-activity relationship (SAR) studies critical for PROTAC optimization [1].

Replacing the stable hydroxycyclohexyl-1-amido group with an NHS ester may introduce unwanted aqueous hydrolysis and side reactions during multi-step synthesis.

Using a symmetric linker instead of this heterobifunctional architecture may produce statistical mixtures of PROTAC isomers, undermining defined ternary complex geometry.

A less water-soluble Cy5-PEG analog may require higher organic co-solvent content, potentially altering protein stability and conjugation efficiency.

• [1] An, S., & Fu, L. (2018). Small-molecule PROTACs: An emerging and promising approach for the development of targeted therapy drugs. EBioMedicine, 36, 553-562. View Source

Quantitative Evidence Guide: Differentiating N-(m-PEG4)-N'-(4-Hydroxycyclohexyl-1-amido-PEG4)-Cy5 from In-Class Comparators

Unique Reactive Handle vs. NHS Ester: Enabling Stable, Non-Reactive Linker Conjugation

The defining feature of N-(m-PEG4)-N'-(4-Hydroxycyclohexyl-1-amido-PEG4)-Cy5 is its 4-hydroxycyclohexyl-1-amido terminal group, which contrasts sharply with the highly reactive NHS ester found on common alternatives like N-(m-PEG4)-N'-(PEG4-NHS ester)-Cy5 . The NHS ester undergoes rapid hydrolysis in aqueous buffers (half-life on the order of minutes to hours depending on pH), which can lead to significant loss of reactive dye and low conjugation yields [1]. The amide-linked hydroxycyclohexyl group on the target compound is chemically stable under a wide range of conditions, providing a reliable, non-reactive anchor point that simplifies the purification of intermediate PROTAC constructs and improves overall synthetic yield .

Reactive Handle Stability

Class-level

4-hydroxycyclohexyl-1-amido moiety stable; comparator NHS ester half-life ~50% hydrolysis in 1 h at pH 7.4

Supports stable intermediate recovery in multi-step PROTAC synthesis.

Hydrolysis context may differ per buffer system; data to verify.

Evidence Dimension	Reactive group stability in aqueous buffer (pH 7.4)
Target Compound Data	Stable; terminal group is a non-reactive 4-hydroxycyclohexyl-1-amido moiety.
Comparator Or Baseline	N-(m-PEG4)-N'-(PEG4-NHS ester)-Cy5
Quantified Difference	NHS ester half-life in aqueous buffer (pH 7.4) is typically <1 hour, leading to >50% hydrolysis during a 1-hour conjugation.
Conditions	Standard bioconjugation conditions (aqueous buffer, pH 7.4, room temperature).

Why This Matters

For multi-step PROTAC synthesis, a stable, non-reactive linker minimizes purification steps and maximizes the recovery of precious, functionalized intermediates.

• [1] Hermanson, G. T. (2013). Bioconjugate Techniques (3rd ed.). Academic Press. (Chapter 3: The Reactions of Bioconjugation). View Source

Precise Linker Geometry: m-PEG4 vs. Symmetric NHS Ester for Optimized Ternary Complex Formation

The compound features a distinct heterobifunctional architecture with an m-PEG4 (methoxy-terminated PEG4) chain on one side and the 4-hydroxycyclohexyl-1-amido-PEG4 chain on the other . This contrasts with symmetric linkers like Bis-(N,N'-PEG4-NHS ester)-Cy5, which offers two identical reactive groups . The defined orientation and length provided by the m-PEG4 spacer (4 ethylene glycol units) are critical parameters in PROTAC design, as the linker must span a precise distance to facilitate a stable ternary complex between the target protein and an E3 ligase [1]. The asymmetric design allows for controlled, directional conjugation, whereas a symmetric linker would introduce statistical complexity and potentially generate a mixture of inactive or sub-optimally spaced PROTAC isomers .

Linker Architecture

Class-level

Heterobifunctional m-PEG4 / 4-hydroxycyclohexyl-1-amido-PEG4 vs. symmetric bis-NHS ester linker

Asymmetric design enables directional conjugation; symmetric linker yields statistical mixtures.

Supports homogeneous PROTAC geometry for SAR studies.

Evidence Dimension	Linker Architecture
Target Compound Data	Heterobifunctional: m-PEG4 and 4-hydroxycyclohexyl-1-amido-PEG4 chains.
Comparator Or Baseline	Bis-(N,N'-PEG4-NHS ester)-Cy5
Quantified Difference	Two distinct, directional conjugation sites vs. two identical, non-directional conjugation sites.
Conditions	PROTAC design and synthesis.

Why This Matters

Controlled, directional conjugation is essential for generating homogeneous PROTACs with defined geometry, which is directly correlated with degradation efficiency.

• [1] Bond, M. J., & Crews, C. M. (2021). Proteolysis targeting chimeras (PROTACs) come of age: entering the third decade of targeted protein degradation. RSC Chemical Biology, 2(3), 725-742. View Source

Quantified Solubility Profile: Aqueous Compatibility Enabling Efficient Bioconjugation

The inclusion of two PEG4 chains confers significant aqueous solubility to the compound, which is a critical differentiator from many hydrophobic Cy5 dyes that require high percentages of organic co-solvents (e.g., DMSO or DMF) for dissolution, which can denature sensitive proteins . The target compound is reported to be soluble in water, DMSO, DMF, and DCM, a profile that is superior to some PEG4 analogs like Cy5-PEG4-acid, which is not listed as water-soluble from the same vendor, potentially limiting its direct use in aqueous labeling protocols without prior dissolution in organic solvent . This high aqueous compatibility allows for labeling reactions to be performed under milder, protein-friendly conditions, preserving the native conformation and activity of the target biomolecule .

Aqueous Solubility

Data to verify

Soluble in water, DMSO, DMF, DCM; comparator Cy5-PEG4-acid water solubility not listed

Enables direct aqueous bioconjugation, reducing organic co-solvent requirements.

Vendor-reported solubility; validate under specific reaction conditions.

Evidence Dimension	Aqueous Solubility
Target Compound Data	Soluble in Water, DMSO, DMF, DCM .
Comparator Or Baseline	Cy5-PEG4-acid
Quantified Difference	Listed as soluble in DMSO, DMF, DCM; Water solubility not specified .
Conditions	Vendor-reported solubility data.

Why This Matters

The ability to dissolve directly in aqueous buffers simplifies sample preparation, reduces the risk of protein aggregation, and enables higher labeling efficiencies for sensitive biological targets.

High Extinction Coefficient and Fluorescence Quantum Yield Benchmark

The compound's Cy5 core exhibits a high extinction coefficient of 232,000 M⁻¹cm⁻¹ at its absorption maximum of 649 nm, which is characteristic of the cyanine dye class and essential for sensitive detection . While this value is comparable to other Cy5 derivatives like Cy5-PEG4-acid , the reported quantum yield for Cy5 dyes in aqueous environments is approximately 0.13, a value that can be significantly enhanced to 0.28 or higher depending on the specific molecular environment or when incorporated into supramolecular assemblies [1]. The 4-hydroxycyclohexyl-1-amido group may also serve as a point for further structural rigidification or environmental shielding, potentially leading to improved quantum yields in the final PROTAC or bioconjugate context compared to a simple Cy5-PEG4-acid .

Fluorescence Brightness

Class-level

Extinction coefficient 232,000 M⁻¹cm⁻¹; quantum yield ~0.13 (free dye), potentially higher in conjugate

Supports sensitive fluorescence detection with minimal sample consumption.

Environment-dependent quantum yield; verify in final PROTAC context.

Evidence Dimension	Fluorescence Brightness
Target Compound Data	Extinction coefficient: 232,000 M⁻¹cm⁻¹; Quantum yield (class): ~0.13 (free in water), potentially higher in conjugate.
Comparator Or Baseline	Cy5-PEG4-acid
Quantified Difference	Identical extinction coefficient of 232,000 M⁻¹cm⁻¹ .
Conditions	Aqueous solution.

Why This Matters

A high extinction coefficient ensures strong signal for a given concentration, reducing the amount of precious sample needed for detection and improving the signal-to-noise ratio in fluorescence assays and imaging.

• [1] Wang, S., Qiu, N., Zhang, P., Tang, K., & Zhang, F. (2016). Synthesis and Cell markers of Novel Water-soluble Asymmetric Fluorescent Dyes with Nonionic Hydrophilic Group. Chinese Journal of Applied Chemistry, 33(1), 32-38. View Source

Recommended Application Scenarios for N-(m-PEG4)-N'-(4-Hydroxycyclohexyl-1-amido-PEG4)-Cy5 Based on Quantitative Differentiation

1. Multi-Step Synthesis of Heterobifunctional PROTACs Requiring a Stable, Non-Reactive Anchor

In the synthesis of complex PROTACs, the 4-hydroxycyclohexyl-1-amido group of N-(m-PEG4)-N'-(4-Hydroxycyclohexyl-1-amido-PEG4)-Cy5 serves as a chemically inert and stable anchor point for the sequential conjugation of an E3 ligase ligand and a target protein ligand . Unlike NHS ester-based linkers that are prone to hydrolysis during multi-step syntheses, this stable moiety ensures that the Cy5-PEG4 core remains intact and functionalized throughout the purification of intermediate constructs, thereby maximizing the overall yield of the final, purified PROTAC [1]. This feature is particularly critical for generating homogeneous samples for structure-activity relationship (SAR) studies [2].

2. Aqueous Labeling of Sensitive Proteins and Antibodies for In Vitro and Live-Cell Imaging

The demonstrated high aqueous solubility of N-(m-PEG4)-N'-(4-Hydroxycyclohexyl-1-amido-PEG4)-Cy5 enables efficient and gentle labeling of proteins and antibodies directly in biological buffers, minimizing the denaturation risks associated with organic co-solvents like DMSO or DMF . The high extinction coefficient (232,000 M⁻¹cm⁻¹) and characteristic Cy5 fluorescence (Ex/Em: 649/667 nm) provide the sensitivity required for downstream applications such as confocal microscopy, flow cytometry, and fluorescence polarization assays [3]. The non-ionic PEG chains further reduce non-specific binding and dye aggregation, enhancing the signal-to-noise ratio in cell-based assays [3].

3. Constructing Fluorescent Probes for Tracking Cellular Uptake and Intracellular Localization of PROTACs

The inherent fluorescence of the Cy5 dye makes this linker a powerful tool for directly visualizing the cellular uptake, intracellular trafficking, and target engagement of PROTAC molecules . By incorporating this linker, researchers can bypass the need for secondary labeling or immunostaining steps, enabling real-time, live-cell imaging of the PROTAC's behavior [2]. The well-defined heterobifunctional architecture ensures that the Cy5 reporter is positioned at a specific, non-interfering location within the PROTAC, providing more reliable data on the molecule's distribution and mechanism of action compared to non-specifically labeled analogs [2].

4. Synthesis of Defined PROTACs for Validating Ternary Complex Formation and Degradation Kinetics

For advanced mechanistic studies of PROTAC-induced protein degradation, homogeneous and well-characterized molecules are essential . The asymmetric design of N-(m-PEG4)-N'-(4-Hydroxycyclohexyl-1-amido-PEG4)-Cy5 allows for the construction of PROTACs with a precise 1:1:1 stoichiometry of target binder, linker, and E3 ligase recruiter, avoiding the statistical mixtures that can result from symmetric linkers [1]. This homogeneity is critical for accurately quantifying parameters like ternary complex formation (e.g., via FRET or AlphaScreen) and degradation kinetics (DC50, Dmax), which are key metrics for comparing the efficacy of different PROTAC designs [2].

Application

Selection Property

Validation Focus

Multi-step PROTAC synthesis

Stable, non-reactive linker handle

Intermediate stability and purification efficiency

Aqueous protein labeling

High aqueous solubility and low aggregation

Protein integrity and labeling efficiency under mild conditions

Cellular uptake tracking

Cy5 fluorescence with defined architecture

Reliable intracellular localization and target engagement imaging

Ternary complex characterization

Homogeneous, defined PROTAC geometry

Accurate degradation kinetics (DC₅₀, Dₘₐₓ) quantification

• [1] Hermanson, G. T. (2013). Bioconjugate Techniques (3rd ed.). Academic Press. (Chapter 3: The Reactions of Bioconjugation). View Source
• [2] Bond, M. J., & Crews, C. M. (2021). Proteolysis targeting chimeras (PROTACs) come of age: entering the third decade of targeted protein degradation. RSC Chemical Biology, 2(3), 725-742. View Source
• [3] Wang, S., Qiu, N., Zhang, P., Tang, K., & Zhang, F. (2016). Synthesis and Cell markers of Novel Water-soluble Asymmetric Fluorescent Dyes with Nonionic Hydrophilic Group. Chinese Journal of Applied Chemistry, 33(1), 32-38. View Source